N1-benzyl-N2-(5-hydroxy-3-(thiophen-3-yl)pentyl)oxalamide

• IUPAC Name: N'-benzyl-N-(5-hydroxy-3-thiophen-3-ylpentyl)oxamide
• InChI: InChI=1S/C18H22N2O3S/c21-10-7-15(16-8-11-24-13-16)6-9-19-17(22)18(23)20-12-14-4-2-1-3-5-14/h1-5,8,11,13,15,21H,6-7,9-10,12H2,(H,19,22)(H,20,23)
• InChI Key: XSNCPMJELUBMBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C(=O)NCCC(CCO)C2=CSC=C2
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its benzyl, thiophene, and oxalamide groups, as well as the pentyl chain and hydroxy group. Unfortunately, without more specific information or a detailed study, it’s difficult to provide an accurate analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the hydroxy group and amide group) would all play a role.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral properties. For instance:

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Antimalarial Activity

Indole-based compounds have shown activity against malaria parasites. Further studies could elucidate whether this compound exhibits antimalarial effects.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many thiophene derivatives have biological activity and are used in medicinal chemistry.

Future Directions

Future research could involve synthesizing this compound and studying its properties in more detail. Given the biological activity of many thiophene derivatives, it could potentially have medicinal applications.